N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C14H24N2O3S2/c1-12-3-4-14(20-12)21(17,18)15-11-13-5-7-16(8-6-13)9-10-19-2/h3-4,13,15H,5-11H2,1-2H3
• InChI Key: XHNWACUDTCPZPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC2CCN(CC2)CCOC
• Molecular Formula: C14H24N2O3S2
• Molecular Weight: 332.5 g/mol

Description

The compound “N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. The molecule also contains a methoxyethyl group, a sulfonamide group, and a methylthiophene group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, methoxyethyl group, sulfonamide group, and methylthiophene group would all contribute to its three-dimensional structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of chemical reactions. For example, the piperidine ring can participate in reactions like alkylation, acylation, and N-oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar sulfonamide group could enhance its solubility in water.

Scientific Research Applications

I have conducted several searches to find detailed scientific research applications for the compound N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide , but unfortunately, the available information does not provide specific applications. .

To find unique applications for this compound, researchers typically explore its potential in various fields such as:

Mechanism of Action

Target of Action

The primary target of N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide is the lipoprotein-associated phospholipase A2 (Lp-PLA2) enzyme . This enzyme is associated with the formation of atherosclerotic plaques .

Mode of Action

N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide acts as an inhibitor of the Lp-PLA2 enzyme . The inhibition of Lp-PLA2 prevents the formation of lysophosphatidylcholine, a component of the fatty streaks that contribute to atherosclerosis .

Biochemical Pathways

The inhibition of Lp-PLA2 affects the biochemical pathway involved in the formation of atherosclerotic plaques. By preventing the formation of lysophosphatidylcholine, the compound disrupts the development of these plaques .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (adme) properties of this compound would significantly impact its bioavailability .

Result of Action

The inhibition of Lp-PLA2 by N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-5-methylthiophene-2-sulfonamide can potentially reduce the risk of developing atherosclerosis . This is due to the reduced formation of atherosclerotic plaques.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it is handled. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.